(2E)-3-(3-fluorophenyl)-1-(3-methoxyphenyl)prop-2-en-1-one

• IUPAC Name: (E)-3-(3-fluorophenyl)-1-(3-methoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C16H13FO2/c1-19-15-7-3-5-13(11-15)16(18)9-8-12-4-2-6-14(17)10-12/h2-11H,1H3/b9-8+
• InChI Key: WUBDSBOMUNXOIG-CMDGGOBGSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)C=CC2=CC(=CC=C2)F
• Isomeric SMILES: COC1=CC=CC(=C1)C(=O)/C=C/C2=CC(=CC=C2)F
• Molecular Formula: C16H13FO2
• Molecular Weight: 256.27 g/mol

Description

(2E)-3-(3-fluorophenyl)-1-(3-methoxyphenyl)prop-2-en-1-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is also known as Curcumin III, and it has been studied for its various biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Scientific Research Applications

Comparative Analyses of Ferrocenyl-Chalcones

A study focused on two organometallic compounds, including a closely related compound to our target, for application in dye-sensitized solar cells (DSSCs). These compounds, designed with a donor-π-acceptor architecture, showed that strategic introduction of a methoxy group enhances intramolecular charge transfer, leading to improved solar conversion efficiency. This suggests potential applications of our target compound in renewable energy technologies (Ainizatul Husna Anizaim et al., 2020).

Crystal Structure Analysis

Research on a similar compound, "(2E)-3-(4-Fluoro­phen­yl)-1-(3-hydroxy­phen­yl)prop-2-en-1-one," highlighted its crystal packing stabilized by intermolecular hydrogen bonding. This study underscores the importance of such compounds in understanding molecular interactions and designing materials with specific properties (R. Butcher et al., 2007).

Synthesis of Fluorinated Heterocyclic Compounds

The compound has been indirectly related to research involving the synthesis of fluorine-bearing pyrazolones and other heterocycles. Such studies showcase the versatility of fluoroacrylic building blocks in pharmaceutical and agrochemical industries (G. Shi et al., 1996).

Optical Nonlinearity and Potential Applications

Another study examined the optical nonlinearity of new chalcones, revealing significant properties for potential applications in optical limiting. This research suggests that compounds with similar structures could be promising materials for optical devices (T. Shetty et al., 2017).

Synthesis and Antimicrobial Activity

A related study focused on the synthesis of novel compounds for antimicrobial applications. This highlights the potential of our target compound in contributing to the development of new antimicrobial agents (M. Nagamani et al., 2018).